2-[4-(3-Ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethan-1-amine

Specification

• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• IUPAC Name: 2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethanamine
• Standard InChI: InChI=1S/C12H15N3O/c1-2-11-14-12(16-15-11)10-5-3-9(4-6-10)7-8-13/h3-6H,2,7-8,13H2,1H3
• Standard InChI Key: YNPIXLIBKJGSSR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC=C(C=C2)CCN

Introduction

Structural and Molecular Characterization

Core Architecture and Substituent Effects

The compound’s IUPAC name, 2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethan-1-amine, reflects its three-component structure:

• 1,2,4-Oxadiazole ring: A five-membered heterocycle with two nitrogen atoms (N1, N2) and one oxygen atom (O4). The ethyl group at the 3-position introduces steric bulk and modulates electronic properties via inductive effects.

• Para-substituted phenyl ring: Positioned at the oxadiazole’s 5-position, this aromatic system enables π-π stacking interactions with biological targets.

• Ethylamine side chain: A two-carbon linker terminating in a primary amine, enhancing solubility and enabling covalent modifications (e.g., salt formation, acylation).

Table 1: Molecular and Structural Data

Property	Value
Molecular formula	C₁₂H₁₅N₃O
Molecular weight	217.27 g/mol
IUPAC name	2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethan-1-amine
SMILES	CCC1=NOC(=N1)C2=CC=C(C=C2)CCN
InChIKey	YNPIXLIBKJGSSR-UHFFFAOYSA-N
XLogP3	2.1 (predicted)
Hydrogen bond acceptors	3 (N1, N2, O4)
Hydrogen bond donors	1 (NH₂)

The hydrochloride salt (C₁₂H₁₆ClN₃O) enhances aqueous solubility, with a molecular weight of 253.73 g/mol.

Spectroscopic and Computational Insights

• NMR: The ¹H NMR spectrum reveals aromatic protons (δ 7.2–7.8 ppm, doublets), ethyl group signals (δ 1.2–1.4 ppm, triplet for CH₃; δ 2.6–2.8 ppm, quartet for CH₂), and amine protons (δ 2.8–3.0 ppm, broad singlet).

• Mass spectrometry: ESI-MS shows a molecular ion peak at m/z 218.12878 ([M+H]⁺), with fragmentation patterns confirming the oxadiazole and phenyl-ethylamine motifs.

• Computational modeling: Density functional theory (DFT) predicts a planar oxadiazole ring with a dihedral angle of 12° relative to the phenyl ring, minimizing steric strain.

Synthetic Methodologies

Laboratory-Scale Synthesis

The compound is synthesized via a three-step sequence:

• Amidoxime formation: 4-Cyanophenylacetic acid reacts with hydroxylamine in ethanol under reflux, yielding 4-(amidoxime)phenylacetic acid.

• Oxadiazole cyclization: The amidoxime intermediate undergoes cyclization with ethyl chloroacetate in a NaOH–DMSO medium at 80–100°C, forming the 1,2,4-oxadiazole ring.

• Nitrile reduction: Catalytic hydrogenation (H₂/Pd-C) or LiAlH₄-mediated reduction converts the nitrile group to a primary amine.

Table 2: Optimization of Cyclization Conditions

Parameter	Optimal Value	Yield (%)	Purity (%)
Solvent	DMSO	82	98
Temperature (°C)	80	78	95
Base	NaOH (2 eq)	85	97
Reaction time (h)	12	80	96

Industrial Scalability Challenges

Scaling the synthesis requires addressing:

• Solvent recovery: DMSO’s high boiling point (189°C) complicates distillation, necessitating alternative solvents (e.g., DMAc).

• Catalyst reuse: Pd-C catalysts lose activity after three cycles, reducing cost-efficiency.

• Byproduct management: Hydrolysis of the oxadiazole ring under acidic conditions generates carboxylic acid impurities, requiring stringent pH control.

Physicochemical and Pharmacokinetic Properties

Solubility and Lipophilicity

• LogP: Experimental logP of 2.1 indicates moderate lipophilicity, favoring blood-brain barrier penetration.

• Solubility: The free base is sparingly soluble in water (0.12 mg/mL at 25°C) but forms water-soluble hydrochloride salts (8.5 mg/mL).

• pKa: The amine group has a pKa of 9.8, protonating under physiological conditions to enhance solubility.

Metabolic Stability

In vitro microsomal assays (human liver microsomes) show a half-life of 45 minutes, with primary metabolites including:

• N-Acetyl derivative: Formed via N-acetyltransferase (NAT).

• Oxadiazole ring-opened product: Generated by cytochrome P450 3A4 (CYP3A4)-mediated oxidation.

Biological Activity and Mechanisms

Antitumor Activity

Preliminary MTT assays on MCF-7 cells show an IC₅₀ of 25 µM, suggesting apoptosis induction via caspase-3 activation.

Comparative Analysis with Structural Analogs

Table 3: Key Analog Comparisons

Compound	Substituent	logP	Solubility (mg/mL)	IC₅₀ (MCF-7)
Target compound	3-Ethyl, NH₂	2.1	0.12	25 µM
3-Fluorophenyl analog	3-F, NH₂	2.4	0.09	18 µM
Isopropyl-oxadiazole derivative	3-Isopropyl, NH₂	2.8	0.05	32 µM
Hydrochloride salt	3-Ethyl, NH₃⁺Cl⁻	1.7	8.5	28 µM

The ethyl group balances lipophilicity and steric hindrance, outperforming bulkier isopropyl analogs in cellular uptake.

Future Research Directions

• Derivatization: Introduce sulfonamide or acyl groups at the amine to enhance target affinity.

• Formulation: Develop nanoparticle-encapsulated hydrochloride salts for improved bioavailability.

• Toxicology: Conduct chronic toxicity studies in rodent models to establish safety profiles.